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Compound of Interest

Compound Name: GlcNAcstatin

Cat. No.: B13386894 Get Quote

Essential guidance for the safe and compliant disposal of GlcNAcstatin, a potent O-

GlcNAcase inhibitor, is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. While a specific Safety Data Sheet (SDS) for GlcNAcstatin was not

publicly available at the time of this writing, this document provides a comprehensive disposal

procedure based on general best practices for non-acutely hazardous chemical waste.

Researchers, scientists, and drug development professionals should always consult the

product-specific SDS provided by the supplier and adhere to all institutional and local

regulations.

Understanding GlcNAcstatin: Key Chemical
Properties
GlcNAcstatin is a selective inhibitor of O-GlcNAcase (OGA), an enzyme involved in the

removal of O-linked N-acetylglucosamine (O-GlcNAc) from proteins.[1][2] Its utility in research,

particularly in studying the roles of O-GlcNAcylation in various cellular processes, necessitates

a clear understanding of its handling and disposal.[1][2]
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Property Data

CAS Number 922163-64-2

Molecular Formula C20H27N3O4

Molecular Weight 373.45 g/mol

Appearance Typically a solid powder

Solubility Soluble in DMSO

Table 1: Chemical and Physical Properties of GlcNAcstatin.

Experimental Protocol: Step-by-Step Disposal of
GlcNAcstatin Waste
The following protocol outlines the recommended procedure for the disposal of GlcNAcstatin
and its contaminated materials. This is a generalized guideline and must be adapted to comply

with the specific requirements of your institution's Environmental Health and Safety (EHS)

department and local regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, compatible with chemical solids or liquids.

Hazardous waste labels.

Inert absorbent material (e.g., vermiculite, sand) for liquid waste.

Sealable plastic bags for solid waste.

Procedure:

Waste Segregation:
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Do not mix GlcNAcstatin waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.

Collect solid waste (e.g., contaminated gloves, weigh boats, pipette tips) in a designated,

leak-proof container lined with a plastic bag.

Collect liquid waste (e.g., unused solutions) in a separate, compatible, and clearly labeled

hazardous waste container. For small quantities of aqueous solutions, absorption onto an

inert material may be preferred.

Container Management:

Ensure all waste containers are in good condition and compatible with the chemical waste.

Keep waste containers securely closed except when adding waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name

("GlcNAcstatin"), and the primary hazard(s) as indicated on the product's SDS.

Storage:

Store hazardous waste in a designated and properly ventilated Satellite Accumulation

Area (SAA) at or near the point of generation.

Ensure the SAA is secure and away from general laboratory traffic.

Disposal Request:

Once the waste container is full or has reached the accumulation time limit set by your

institution, arrange for pickup by your certified hazardous waste disposal service.

Follow your institution's specific procedures for requesting a waste pickup.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GlcNAcstatin.
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Caption: Workflow for the proper disposal of GlcNAcstatin waste.

Disclaimer: This information is intended for guidance purposes only. Always prioritize the

information provided in the manufacturer's Safety Data Sheet and comply with all applicable

federal, state, and local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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